Cas no 1228994-71-5 (1-(pyridin-4-yl)cyclobutylmethanamine)

• Product Name: 1-(pyridin-4-yl)cyclobutylmethanamine
• CAS No: 1228994-71-5
• MF: C₁₀H₁₄N₂
• MW: 162.231562137604
• CID: 6158222
• PubChem ID: 79002459
• Update Time: 2025-06-20

1-(pyridin-4-yl)cyclobutylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(pyridin-4-yl)cyclobutylmethanamine
• AKOS017516551
• (1-Pyridin-4-ylcyclobutyl)methanamine
• EN300-1859832
• 1228994-71-5
• (1-(pyridin-4-yl)cyclobutyl)methanamine
• AT18146
• [1-(pyridin-4-yl)cyclobutyl]methanamine

• Inchi： 1S/C10H14N2/c11-8-10(4-1-5-10)9-2-6-12-7-3-9/h2-3,6-7H,1,4-5,8,11H2
• InChI Key： JRVVFQVJYZOMEH-UHFFFAOYSA-N
• SMILES： NCC1(C2C=CN=CC=2)CCC1

Computed Properties

• Exact Mass: 162.115698455g/mol
• Monoisotopic Mass: 162.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 38.9Ų

Additional information on 1-(pyridin-4-yl)cyclobutylmethanamine

1-(Pyridin-4-yl)cyclobutylmethanamine: A Comprehensive Overview of CAS No. 1228994-71-5

1-(Pyridin-4-yl)cyclobutylmethanamine, with the CAS number 1228994-71-5, is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound is characterized by a cyclobutyl ring attached to a pyridine moiety through a methylene bridge, which imparts it with distinct chemical and biological properties.

The synthesis of 1-(pyridin-4-yl)cyclobutylmethanamine typically involves several steps, including the formation of the cyclobutyl ring and the subsequent functionalization with the pyridine group. Recent advancements in synthetic methodologies have made it possible to produce this compound with high yields and purity, making it more accessible for research and development purposes. One notable synthetic route involves the use of palladium-catalyzed cross-coupling reactions, which have proven to be highly efficient and selective.

In terms of its physical and chemical properties, 1-(pyridin-4-yl)cyclobutylmethanamine is a colorless liquid at room temperature with a molecular weight of 163.23 g/mol. It is soluble in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO). The compound exhibits strong basicity due to the presence of the pyridine nitrogen atom, which can form stable salts with various acids. This property makes it useful in a wide range of chemical reactions, including nucleophilic substitutions and acid-base equilibria.

The biological activity of 1-(pyridin-4-yl)cyclobutylmethanamine has been extensively studied in recent years, particularly in the context of its potential as a lead compound for drug discovery. Research has shown that this compound possesses significant pharmacological properties, including anti-inflammatory, analgesic, and neuroprotective effects. These effects are attributed to its ability to modulate various biological targets, such as G protein-coupled receptors (GPCRs) and ion channels.

One of the most promising applications of 1-(pyridin-4-yl)cyclobutylmethanamine is in the treatment of neurological disorders. Studies have demonstrated that this compound can effectively cross the blood-brain barrier (BBB) and exert neuroprotective effects by reducing oxidative stress and inflammation in neuronal cells. This makes it a potential candidate for the development of new therapies for conditions such as Alzheimer's disease, Parkinson's disease, and multiple sclerosis.

In addition to its neurological applications, 1-(pyridin-4-yl)cyclobutylmethanamine has also shown promise in the field of pain management. Preclinical studies have indicated that this compound can reduce pain sensitivity by interacting with specific pain receptors in the central nervous system (CNS). This property could lead to the development of novel analgesic drugs with fewer side effects compared to existing treatments.

The safety profile of 1-(pyridin-4-yl)cyclobutylmethanamine has been evaluated through various toxicological studies. These studies have generally shown that the compound is well-tolerated at therapeutic doses, with minimal adverse effects observed in animal models. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, 1-(pyridin-4-yl)cyclobutylmethanamine (CAS No. 1228994-71-5) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological properties make it an attractive candidate for further investigation and development into novel therapeutic agents. As research continues to advance, it is likely that new insights into the mechanisms of action and potential uses of this compound will emerge, further expanding its utility in various fields.